![molecular formula C9H21N3 B1612579 2-(4-Methylpiperazin-1-yl)butan-1-amine CAS No. 953739-57-6](/img/structure/B1612579.png)
2-(4-Methylpiperazin-1-yl)butan-1-amine
Overview
Description
“2-(4-Methylpiperazin-1-yl)butan-1-amine” is a chemical compound with the molecular formula C9H21N3 . It is a derivative of piperazine, which is a class of organic compounds containing a piperazine ring, a six-membered ring with two nitrogen atoms and four carbon atoms .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a butan-1-amine chain attached to a 4-methylpiperazine ring . The exact structure can be represented by the InChI code: 1S/C9H21N3/c1-11-6-8-12(9-7-11)5-3-2-4-10/h2-10H2,1H3 .Scientific Research Applications
Medicinal Chemistry Applications
- Dipeptidyl Peptidase IV Inhibitors for Type 2 Diabetes: A novel series incorporating triazolopiperazines, evaluated as inhibitors of dipeptidyl peptidase IV (DPP-IV), showed potential for treating type 2 diabetes with excellent selectivity and in vivo efficacy in animal models (Kim et al., 2005).
- Histamine H4 Receptor Ligands: Structure-activity studies on a series of 2-aminopyrimidines, aimed at optimizing the potency for histamine H4 receptor (H4R), led to compounds with potent in vitro and in vivo anti-inflammatory and antinociceptive activities, supporting the potential of H4R antagonists in pain management (Altenbach et al., 2008).
Polymer Science Applications
- Endosomolytic Polymers: Poly(amido-amine)s (PAAs) carrying ter-amino groups and a carboxyl group per repeating unit demonstrated significant pH-dependent hemolytic activity, suggesting their potential application in drug delivery systems (Ferruti et al., 2000).
Industrial Applications
- Corrosion Inhibition: Bipyrazolic type organic compounds, including derivatives with 4-methylpiperazin-1-yl groups, showed high efficiency as corrosion inhibitors for pure iron in acidic media, highlighting their importance in extending the lifespan of industrial machinery and infrastructure (Chetouani et al., 2005).
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
2-(4-methylpiperazin-1-yl)butan-1-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H21N3/c1-3-9(8-10)12-6-4-11(2)5-7-12/h9H,3-8,10H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IOUVVJBTUSNJTA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(CN)N1CCN(CC1)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H21N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30588422 | |
Record name | 2-(4-Methylpiperazin-1-yl)butan-1-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30588422 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
171.28 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
953739-57-6 | |
Record name | 2-(4-Methylpiperazin-1-yl)butan-1-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30588422 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 953739-57-6 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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